Cas no 2305255-05-2 (Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate)

• Product Name: Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate
• CAS No: 2305255-05-2
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5463347
• Update Time: 2025-05-21

Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate
• Z3466011345
• tert-butyl N-{1-formylbicyclo[2.2.1]heptan-2-yl}carbamate

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-10-6-9-4-5-13(10,7-9)8-15/h8-10H,4-7H2,1-3H3,(H,14,16)
• InChI Key： HSLBRTPICUZCQN-UHFFFAOYSA-N
• SMILES： O=CC12CCC(CC1NC(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 239.15214353 g/mol
• Monoisotopic Mass: 239.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 239.31
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate

Comprehensive Overview of Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate (CAS No. 2305255-05-2)

Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate (CAS No. 2305255-05-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique bicyclo[2.2.1]heptane backbone and carbamate functional group, is widely utilized as an intermediate in the synthesis of complex molecules. Its structural features make it a valuable building block for drug discovery and development, particularly in the design of peptidomimetics and small-molecule inhibitors.

The tert-butyl group in Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate provides steric protection, enhancing the compound's stability during synthetic transformations. Meanwhile, the formyl moiety offers a reactive handle for further functionalization, making it a versatile precursor in organic chemistry. Researchers often employ this compound in click chemistry and cross-coupling reactions, which are pivotal in modern medicinal chemistry. Its CAS number 2305255-05-2 ensures precise identification in regulatory and commercial contexts.

In recent years, the demand for Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate has surged due to its applications in protease inhibitor development and bioconjugation strategies. The compound's rigid bicyclic structure mimics natural peptide motifs, enabling the design of bioactive molecules with improved pharmacokinetic properties. This aligns with the growing trend in targeted drug delivery and precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic perspective, Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate is often prepared via multi-step organic synthesis, involving protection-deprotection strategies and catalytic hydrogenation. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic purification and analytical characterization techniques. The compound's CAS registry number 2305255-05-2 is frequently cited in patent literature, underscoring its industrial relevance.

Environmental and safety considerations are also paramount when handling Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate. While it is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed. The compound's stability under various pH conditions and thermal profiles has been studied to ensure compatibility with large-scale production processes.

In conclusion, Tert-butyl N-(1-formyl-2-bicyclo[2.2.1]heptanyl)carbamate (CAS No. 2305255-05-2) represents a critical tool in modern chemical synthesis. Its versatility, combined with its structural uniqueness, positions it as a key player in the development of next-generation therapeutics. As research continues to explore its potential, this compound is likely to remain at the forefront of drug discovery and material science innovations.